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Compound of Interest

Compound Name:
POLYGLYCERYL-6

PENTAOLEATE

Cat. No.: B1167882 Get Quote

An In-depth Technical Guide to POLYGLYCERYL-
6 PENTAOLEATE
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Polyglyceryl-6 Pentaoleate, a

non-ionic surfactant increasingly utilized in the pharmaceutical and cosmetic industries. This

document details its chemical identity, physicochemical properties, synthesis, and applications,

with a focus on its role in advanced drug delivery systems.

Chemical Identity
Polyglyceryl-6 Pentaoleate is a complex ester formed between polyglycerin-6 and oleic acid.

As a polymeric material, it consists of a distribution of molecular species rather than a single,

discrete chemical entity.
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Identifier Value

Chemical Name

1,2,3-Propanetriol, homopolymer, 9-(Z)-

octadecanoates (1:5) (6 mol glycerol average

molar ratio)[1][2]

CAS Number 104934-17-0[3][4][5][6][7][8]

Alternative CAS

9007-48-1 (This CAS number is often used for

the broader category of polyglyceryl oleates)[9]

[10]

Chemical Formula Representative Formula: C108H198O18[8]

Physicochemical Properties
Polyglyceryl-6 Pentaoleate is a viscous, oil-soluble liquid valued for its emulsifying and

stabilizing properties, particularly in water-in-oil (W/O) systems. Its low Hydrophilic-Lipophilic

Balance (HLB) value makes it an effective emulsifier for such formulations.[11]

Property Value Reference

Appearance
Viscous liquid, clear above

30°C
[4]

Color Yellow to amber [4]

HLB Value 4 - 5 [4]

Acid Value (mg KOH/g) 15 max [4]

Saponification Value (mg

KOH/g)
160 - 180 [4]

Water Content 1% max [4]

Synthesis of Polyglyceryl-6 Pentaoleate
The synthesis of Polyglyceryl-6 Pentaoleate is a two-step process: the polymerization of

glycerin to form polyglyceryl-6, followed by the esterification of the polyglycerol with oleic acid.
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Caption: Synthesis of Polyglyceryl-6 Pentaoleate.

Experimental Protocols
Representative Synthesis Protocol
The following is a representative protocol for the synthesis of Polyglyceryl-6 Pentaoleate,

based on general procedures for polyglycerol ester synthesis.

Step 1: Synthesis of Polyglyceryl-6

Charge a reaction vessel with glycerin and an alkaline catalyst (e.g., 0.5-2.0% w/w sodium or

potassium hydroxide).

Heat the mixture under an inert atmosphere (e.g., nitrogen) to approximately 220-260°C.

Maintain the reaction temperature while monitoring the refractive index or viscosity of the

mixture until the desired degree of polymerization (an average of six glycerol units) is

achieved.

Cool the resulting polyglycerol and neutralize the catalyst with an acid (e.g., phosphoric

acid).

Purify the polyglyceryl-6 by vacuum distillation to remove unreacted glycerin and water.

Step 2: Esterification with Oleic Acid

Combine the synthesized polyglyceryl-6 with five molar equivalents of oleic acid in a reaction

vessel.

Add an esterification catalyst, such as tin(II) chloride or a strong acid.

Heat the mixture to 200-240°C under a nitrogen blanket and with continuous stirring.

Apply a vacuum to remove the water formed during the esterification, driving the reaction to

completion.

Monitor the reaction progress by measuring the acid value of the mixture. The reaction is

considered complete when the acid value falls below a specified limit (e.g., < 15 mg KOH/g).
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Cool the final product, Polyglyceryl-6 Pentaoleate, and purify if necessary through filtration

or other methods to remove the catalyst.

Application in Drug Delivery: Preparation of a Water-in-
Oil (W/O) Nanoemulsion
Polyglyceryl-6 Pentaoleate is an excellent emulsifier for creating W/O nanoemulsions, which

can encapsulate and protect hydrophilic drug substances for controlled release or improved

stability.

Materials:

Oil Phase: A suitable carrier oil (e.g., Miglyol 812, medium-chain triglycerides).

Emulsifier: Polyglyceryl-6 Pentaoleate.

Aqueous Phase: A buffered solution containing the hydrophilic active pharmaceutical

ingredient (API).

Protocol:

Preparation of the Oil Phase: Dissolve Polyglyceryl-6 Pentaoleate in the carrier oil at the

desired concentration (e.g., 5-15% w/w).

Preparation of the Aqueous Phase: Dissolve the hydrophilic API in the aqueous buffer.

Emulsification:

Slowly add the aqueous phase to the oil phase under continuous, high-shear mixing using

a rotor-stator homogenizer (e.g., 5,000-10,000 rpm for 5-10 minutes). This creates a

coarse pre-emulsion.

Further reduce the droplet size by processing the pre-emulsion through a high-energy

emulsification method, such as:

Ultrasonic Homogenization: Subject the pre-emulsion to high-intensity ultrasound (e.g.,

20 kHz, 40-60% amplitude) for a specified duration (e.g., 10-20 minutes) in pulsed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1167882?utm_src=pdf-body
https://www.benchchem.com/product/b1167882?utm_src=pdf-body
https://www.benchchem.com/product/b1167882?utm_src=pdf-body
https://www.benchchem.com/product/b1167882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mode to prevent overheating.[13]

High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure

homogenizer for several cycles at a pressure of 100-150 MPa.

Characterization: Analyze the resulting W/O nanoemulsion for droplet size distribution,

polydispersity index (PDI), zeta potential, and encapsulation efficiency of the API.

Logical Workflow for W/O Emulsion Preparation
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Caption: Workflow for preparing a W/O nanoemulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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